Cas no 2229070-58-8 (tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate
• CAS No: 2229070-58-8
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• CID: 6363729
• PubChem ID: 165697544
• Update Time: 2025-05-26

tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate
• EN300-1888068
• tert-butyl N-[5-bromo-2-(2-hydroxyethyl)phenyl]carbamate
• 2229070-58-8

• Inchi： 1S/C13H18BrNO3/c1-13(2,3)18-12(17)15-11-8-10(14)5-4-9(11)6-7-16/h4-5,8,16H,6-7H2,1-3H3,(H,15,17)
• InChI Key： LMCPSALTMVSYIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCO)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.04701g/mol
• Monoisotopic Mass: 315.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate (CAS: 2229070-58-8)

The compound tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate (CAS: 2229070-58-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis. Recent studies have focused on optimizing its synthetic pathways, exploring its reactivity, and evaluating its potential in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in medicinal chemistry and drug discovery.

One of the most notable advancements in the synthesis of tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate involves the use of palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient method for its preparation via Buchwald-Hartwig amination, achieving high yields and excellent purity. The researchers emphasized the compound's role as a precursor for the synthesis of brominated aromatic amines, which are crucial building blocks in the development of kinase inhibitors and other targeted therapies.

In addition to its synthetic utility, recent investigations have explored the biological activities of derivatives derived from tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that modifications at the hydroxyethyl and bromo positions could enhance the compound's binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs). These findings suggest its potential as a scaffold for designing novel GPCR modulators, which are of great interest in treating neurological and metabolic disorders.

Furthermore, the compound's stability and pharmacokinetic properties have been evaluated in preclinical models. Research published in Molecular Pharmaceutics (2023) indicated that tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate exhibits favorable metabolic stability and low cytotoxicity, making it a promising candidate for further drug development. The study also highlighted its potential as a prodrug, capable of releasing active metabolites in a controlled manner under physiological conditions.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the discovery of new applications for this compound. For instance, a recent preprint on ChemRxiv (2024) utilized molecular docking simulations to predict its interactions with various enzyme targets, paving the way for rational drug design. These advancements underscore the compound's growing importance in the pharmaceutical industry and its potential to contribute to the development of next-generation therapeutics.

In conclusion, tert-butyl N-5-bromo-2-(2-hydroxyethyl)phenylcarbamate (CAS: 2229070-58-8) represents a valuable tool in medicinal chemistry, with its synthetic versatility and biological relevance driving ongoing research. The latest studies highlight its role as a key intermediate and its potential in drug discovery, particularly in the design of targeted therapies and prodrugs. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in addressing unmet medical needs.